Cas no 1553898-38-6 ((2-Cyclohexyl-2-methoxyethyl)(methyl)amine)

• Product Name: (2-Cyclohexyl-2-methoxyethyl)(methyl)amine
• CAS No: 1553898-38-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6062030
• PubChem ID: 83827257
• Update Time: 2025-05-20

(2-Cyclohexyl-2-methoxyethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-cyclohexyl-2-methoxyethyl)(methyl)amine
• EN300-4590218
• 1553898-38-6
• (2-Cyclohexyl-2-methoxyethyl)(methyl)amine

• Inchi： 1S/C10H21NO/c1-11-8-10(12-2)9-6-4-3-5-7-9/h9-11H,3-8H2,1-2H3
• InChI Key： XZKOFFFMNAAKIU-UHFFFAOYSA-N
• SMILES： O(C)C(CNC)C1CCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on (2-Cyclohexyl-2-methoxyethyl)(methyl)amine

Introduction to (2-Cyclohexyl-2-methoxyethyl)(methyl)amine and Its Significance in Modern Chemical Research

(2-Cyclohexyl-2-methoxyethyl)(methyl)amine, with the CAS number 1553898-38-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This amine derivative, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The compound's molecular structure, featuring a cyclohexyl group and a methoxyethyl moiety, contributes to its versatility and reactivity, making it a valuable candidate for further exploration in drug development and material science.

The synthesis and characterization of (2-Cyclohexyl-2-methoxyethyl)(methyl)amine have been subjects of extensive study in recent years. Researchers have been particularly interested in its role as an intermediate in the production of more complex molecules, including those with therapeutic properties. The compound's ability to serve as a building block for larger, more intricate structures has made it a focal point in the development of novel pharmaceuticals. Additionally, its stability under various reaction conditions has been noted, which is crucial for industrial applications where consistency and reliability are paramount.

In the realm of biochemical research, (2-Cyclohexyl-2-methoxyethyl)(methyl)amine has been investigated for its potential interactions with biological targets. Studies have suggested that this compound may exhibit properties that are beneficial in modulating certain enzymatic activities and signaling pathways. These findings are particularly intriguing given the increasing demand for targeted therapies that can address specific biological dysfunctions without causing undue side effects. The compound's structural features, such as the presence of both hydrophobic and hydrophilic regions, make it an attractive candidate for designing molecules that can interact selectively with biological receptors.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (2-Cyclohexyl-2-methoxyethyl)(methyl)amine. Molecular modeling studies have provided insights into its binding affinity and mode of interaction with potential targets. These simulations have not only helped in predicting the compound's efficacy but also in optimizing its structure for better performance. The integration of experimental data with computational predictions has been instrumental in refining our understanding of this compound's pharmacological potential.

The industrial significance of (2-Cyclohexyl-2-methoxyethyl)(methyl)amine extends beyond pharmaceutical applications. Its use as a precursor in the synthesis of specialty chemicals has been explored, particularly in industries that require high-purity intermediates. The compound's stability and reactivity profile make it suitable for a wide range of chemical transformations, which is essential for producing materials with tailored properties. This versatility has positioned it as a key component in various chemical manufacturing processes.

The environmental impact of using (2-Cyclohexyl-2-methoxyethyl)(methyl)amine as a chemical intermediate has also been considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have guided these initiatives, ensuring that the production process aligns with environmental stewardship goals. Such approaches not only enhance the sustainability of chemical manufacturing but also contribute to the overall safety and efficiency of producing this valuable compound.

In conclusion, (2-Cyclohexyl-2-methoxyethyl)(methyl)amine represents a significant advancement in chemical research, with applications spanning pharmaceuticals, material science, and industrial chemistry. Its unique structural attributes and reactivity profile have made it a subject of intense study, leading to new insights and innovations. As research continues to uncover its potential, this compound is poised to play an increasingly important role in shaping the future of chemical and biomedical sciences.